Cas no 2092797-99-2 (2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2092797-99-2
• MF: C₇H₅ClF₃N₃
• MW: 223.582910299301
• CID: 5723288
• PubChem ID: 121210628
• Update Time: 2025-06-13

2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• starbld0028189
• 2-[5-(chloromethyl)-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
• F2198-0138
• 2092797-99-2
• AKOS026720704
• 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• 1H-Pyrazole-1-acetonitrile, 5-(chloromethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C7H5ClF3N3/c8-4-5-3-6(7(9,10)11)13-14(5)2-1-12/h3H,2,4H2
• InChI Key： URBKKEGMLSFVGR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=NN1CC#N

Computed Properties

• Exact Mass: 223.0124094g/mol
• Monoisotopic Mass: 223.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 298.0±40.0 °C(Predicted)
• pka: -2.33±0.10(Predicted)

Additional information on 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

Recent Advances in the Study of 2-(5-(Chloromethyl)-3-(Trifluoromethyl)-1H-Pyrazol-1-yl)Acetonitrile (CAS: 2092797-99-2)

The compound 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile (CAS: 2092797-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both chloromethyl and trifluoromethyl groups in the pyrazole ring enhances its reactivity and binding affinity to various biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile has shown inhibitory activity against cyclooxygenase-2 (COX-2) and protein kinases, suggesting its utility in the treatment of inflammation and cancer. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases, opening new avenues for therapeutic intervention.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Recent efforts have focused on structural modifications to improve its bioavailability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the design of derivatives with enhanced efficacy and safety profiles.

In conclusion, 2-(5-(chloromethyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile represents a valuable chemical entity with broad applications in medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. This brief underscores the importance of continued investigation into this compound and its derivatives to address unmet medical needs.